1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline

• IUPAC Name: 2,3-dihydroindol-1-yl-[1-[(2-methylphenyl)methyl]piperidin-4-yl]methanone
• InChI: InChI=1S/C22H26N2O/c1-17-6-2-3-8-20(17)16-23-13-10-19(11-14-23)22(25)24-15-12-18-7-4-5-9-21(18)24/h2-9,19H,10-16H2,1H3
• InChI Key: SVFRZFOLLXBQEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)C(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline, also known as ABT-418, is a chemical compound that belongs to the class of acetylcholine receptor agonists. It was first synthesized in the 1990s by Abbott Laboratories as a potential treatment for cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline acts as a selective agonist for the alpha-4/beta-2 subtype of nicotinic acetylcholine receptors. These receptors are involved in the release of neurotransmitters such as dopamine and norepinephrine, which are important for cognitive function and attention.
Biochemical and Physiological Effects
1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline has been shown to increase the release of acetylcholine in the brain, which is important for memory and attention. It has also been shown to increase the release of dopamine and norepinephrine, which are important for motivation and arousal.

Advantages and Limitations for Lab Experiments

1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline is a useful tool for studying the role of nicotinic acetylcholine receptors in cognitive function and attention. However, it has limitations in that it is not specific to the alpha-4/beta-2 subtype of receptors and may have off-target effects.

Future Directions

Future research on 1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline could focus on its potential use in treating cognitive disorders such as Alzheimer's disease and ADHD. It could also be studied for its potential use in treating nicotine addiction and other substance use disorders. Additionally, further research could be done to improve the selectivity and specificity of 1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline for the alpha-4/beta-2 subtype of nicotinic acetylcholine receptors.

Synthesis Methods

The synthesis of 1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline involves a multi-step process that includes the reaction of 2-methylbenzylamine with 4-chlorobutyryl chloride to produce N-(2-methylbenzyl)-4-chlorobutyramide. This intermediate is then reacted with indole-3-carboxaldehyde to yield 1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline.

Scientific Research Applications

1-{[1-(2-methylbenzyl)-4-piperidinyl]carbonyl}indoline has been extensively studied for its potential use in treating cognitive disorders. In animal models, it has been shown to improve memory and attention, as well as increase the release of acetylcholine in the brain. It has also been studied for its potential use in treating nicotine addiction, as it acts on the same receptors as nicotine.